N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide

• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H23N3OS/c26-22(21-7-4-16-27-21)23-19-8-10-20(11-9-19)25-14-12-24(13-15-25)17-18-5-2-1-3-6-18/h1-11,16H,12-15,17H2,(H,23,26)
• InChI Key: OIEODRXQXFLPRV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C4=CC=CS4

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide, also known as BTCP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including neurological disorders and cancer.

Mechanism of Action

The mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide is not fully understood. However, it has been reported to modulate several signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. It has also been reported to inhibit the activity of enzymes such as COX-2 and MMP-9. These pathways and enzymes are involved in various cellular processes, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has been reported to have several biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. It has also been reported to modulate the levels of neurotransmitters such as dopamine and serotonin in the brain. In cancer cells, N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, there are also limitations to its use in lab experiments. It has been reported to have low solubility in water, which may limit its bioavailability. Additionally, the mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide. One direction is to further investigate its potential therapeutic applications in neurological disorders and cancer. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, the development of more efficient synthesis methods and formulations may improve its bioavailability and increase its potential for therapeutic use.

Synthesis Methods

N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide can be synthesized using a variety of methods, including the reaction of 4-benzylpiperazine with 4-bromoacetophenone followed by the reaction with thiophene-2-carboxylic acid. Alternatively, it can be synthesized by reacting 4-benzylpiperazine with 4-bromoaniline followed by the reaction with thiophene-2-carboxylic acid chloride. These methods have been reported in the literature and have been used to synthesize N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide in various studies.

Scientific Research Applications

N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to have neuroprotective, anti-inflammatory, and anticancer properties. In neurological disorders, N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In cancer, N-[4-(4-benzylpiperazin-1-yl)phenyl]thiophene-2-carboxamide has been reported to inhibit the growth and proliferation of cancer cells and induce apoptosis.